Cas no 1396764-91-2 (N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396764-91-2
• MF: C₂₅H₂₂N₆O₂
• MW: 438.481184482574
• CID: 6322050
• PubChem ID: 71793937
• Update Time: 2025-07-19

N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• AKOS024544395
• 1396764-91-2
• VU0541019-1
• N-(2-(1H-indol-3-yl)ethyl)-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• F6247-0781
• N-[2-(1H-indol-3-yl)ethyl]-1-(2-methoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide
• N-[2-(1H-indol-3-yl)ethyl]-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• N-[2-(1H-indol-3-yl)ethyl]-1-(2-methoxyphenyl)-5-pyridin-2-yltriazole-4-carboxamide

• Inchi： 1S/C25H22N6O2/c1-33-22-12-5-4-11-21(22)31-24(20-10-6-7-14-26-20)23(29-30-31)25(32)27-15-13-17-16-28-19-9-3-2-8-18(17)19/h2-12,14,16,28H,13,15H2,1H3,(H,27,32)
• InChI Key： IFSXALUHZCWLKB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2C=CC=CN=2)N(C2C=CC=CC=2OC)N=N1)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.18042397g/mol
• Monoisotopic Mass: 438.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396764-91-2)

N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1396764-91-2, represents a testament to the ongoing advancements in the design and synthesis of molecules with potential therapeutic applications. The intricate structure of this compound, characterized by its fused heterocyclic system and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide encompasses several key structural motifs that are frequently highlighted in the literature for their biological activity. The indole moiety, a well-known pharmacophore in many bioactive molecules, contributes to the compound's potential interaction with biological targets. Additionally, the presence of a pyridine ring and a methoxy-substituted phenyl group enhances its complexity and diversity, making it an intriguing subject for structural and functional investigations.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds that exhibit significant pharmacological properties. Among these, triazoles have emerged as particularly important scaffolds due to their versatility and ability to modulate various biological pathways. The specific arrangement of atoms in N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide suggests that it may possess unique interactions with enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The combination of an indole ring, a pyridine ring, and a triazole core provides a rich scaffold for medicinal chemists to explore modifications that could enhance potency, selectivity, and pharmacokinetic properties. Current research trends indicate that such multifunctional compounds are increasingly being sought after for their ability to address complex diseases through multiple mechanisms of action.

The synthesis of N-2-(1H-indol-3-yl)ethyl-1-(2-methoxyphenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies not only highlight the synthetic prowess of modern chemistry but also pave the way for the rapid discovery of similar compounds with tailored properties.

Evaluation of this compound's biological activity has been conducted using various in vitro and in vivo models. Preliminary studies suggest that it exhibits promising interactions with target proteins involved in inflammation and cancer pathways. The indole moiety is known to modulate enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory responses. Furthermore, the pyridine ring may interact with adenosine receptors or other signaling molecules relevant to disease progression.

The methoxy-substituted phenyl group adds another layer of complexity to the compound's potential biological effects. This functional group is often associated with enhanced solubility and metabolic stability, which are crucial factors for drug-like properties. Additionally, methoxy groups can influence electronic distributions within the molecule, affecting its binding affinity to biological targets. These features make N-2-(1H-indol-3-y)ethyl-l(2-methoxyphenyI)-5(p}yridin~Z~yI)-lH-l ,z ,z -triazole~carboxamide an attractive candidate for further pharmacological investigation.

In conclusion，the exploration of novel heterocyclic compounds like N_~_Z_(l_H_IndoI_~_y)_yI_ethvl-l_(z_methoxypHenYI)_yI_s_(pyrldine-Z_yI)_yI-H-I ,z ,z _triazole_4-Carboxamide (CAS No 1396764_91_92) represents an exciting frontier in pharmaceutical chemistry。Its intricate structure，comprising several pharmacologically relevant moieties，positions it as a valuable tool for drug discovery。Further research into its biological activities，mechanisms of action，and potential therapeutic applications will undoubtedly contribute significantly to advancements in medicine。The continued development and optimization of such compounds hold great promise for addressing some of the most challenging diseases faced by humanity。